The determination of ammonia in boiler feed-water with an ammonium-selective glass electrode
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9729700095
Abstract
An investigation has been made into the accuracy of ammonium-selective (ammonium-responsive) glass electrodes for determining ammonia (10 to 1000 µg 1–1) in boiler feed-water and similar high-purity water samples from power stations. The electrode potential follows the Nernst equation in samples containing up to 10 000 mg 1–1 of ammonia, the pH of which is controlled between 8·0 and 8·4 by the addition of triethanolamine-hydrochloric acid buffer solution. However, interfering species in the buffer solution cause a detectable deviation from Nernstian response at low ammonia concentrations (less than 1000 µg 1–1). By use of a calomel-0·1 N hydrochloric acid reference electrode, reproducible results have been obtained in static buffered solutions containing 10 to 1000 µg 1–1 of ammonia. Of the other impurities likely to be present in power-station waters only sodium caused a serious effect (100 µg 1–1 of sodium is equivalent to 25 µg 1–1 of ammonia). The within-batch standard deviations of analytical results were 2, 7, 17 and 33 µg 1–1 at concentrations of 10, 100, 500 and 1000 µg 1–1 of ammonia, respectively. Details of a recommended analytical procedure for discrete samples are given, and the application of the ammonium-selective electrode to continuous on-stream analysis is briefly discussed.
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Journal Name：Analyst
Research Products
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CAS no.: 182823-26-3
